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Compound of Interest

Compound Name: Alisporivir intermediate-1

Cat. No.: B612759 Get Quote

Disclaimer: This document provides a general framework for the disposal of a solid, non-

hazardous chemical intermediate, using Alisporivir as a reference. The information herein is

intended to supplement, not replace, the specific guidance provided in the Safety Data Sheet

(SDS) for "Alisporivir intermediate-1." Researchers, scientists, and drug development

professionals must always consult the official SDS and their institution's Environmental Health

and Safety (EHS) guidelines before handling or disposing of any chemical waste.

I. Overview of Alisporivir and Its Intermediates
Alisporivir (also known as Debio-025) is a non-immunosuppressive cyclophilin inhibitor that has

been investigated for its potent antiviral activity, particularly against the hepatitis C virus (HCV).

As a solid compound used in research, its intermediates, including "Alisporivir intermediate-
1," require careful management and disposal to ensure laboratory safety and environmental

protection.[1][2] Proper disposal is not just a regulatory requirement but a critical aspect of

responsible research.[2][3]

II. Chemical Profile: Alisporivir
To facilitate proper handling and disposal, understanding the basic properties of the parent

compound is essential. The following table summarizes key data for Alisporivir. This information

should be considered as a proxy in the absence of specific data for "intermediate-1."
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Property Value Source

Synonyms Debio-025; DEB-025 [1][2]

Molecular Formula C₆₃H₁₁₃N₁₁O₁₂ [2]

Molecular Weight 1216.64 g/mol [2]

Physical State Solid [2]

Intended Use For research use only [1][2]

III. Step-by-Step Disposal Protocol for Alisporivir
Intermediate-1
This protocol outlines the standard operating procedure for the disposal of solid chemical

waste, presumed to be non-acutely hazardous.

1. Waste Identification and Classification:

Treat all unknown chemical waste as hazardous.[4][5]

Consult the Safety Data Sheet (SDS) for Alisporivir intermediate-1 to determine its specific

hazards (e.g., toxicity, reactivity, flammability).

If an SDS is unavailable, a conservative approach should be taken, managing the waste as

hazardous until a proper determination can be made by your institution's EHS department.[1]

[4]

2. Personal Protective Equipment (PPE):

Before handling the waste, ensure appropriate PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat
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3. Waste Collection and Segregation:

Primary Container: Dispose of the solid Alisporivir intermediate-1 in its original container

whenever possible.[6] If this is not feasible, use a new, clean, and compatible container that

can be securely sealed.[5][7][8]

Labeling: As soon as waste is placed in the container, affix a "Hazardous Waste" label

provided by your institution's EHS.[5][8][9] The label must include:

The full chemical name: "Alisporivir intermediate-1" (avoid abbreviations).[5][8]

The principal investigator's (PI) name and laboratory location.[8]

The accumulation start date.

Segregation: Do not mix Alisporivir intermediate-1 waste with other waste streams, such

as liquids, sharps, or incompatible chemicals.[5][7][9]

4. Waste Storage:

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA

within the laboratory.[1][6][8] This area should be near the point of generation and under the

control of laboratory personnel.[1][6]

Secondary Containment: Place the primary waste container inside a larger, chemically

resistant secondary container (e.g., a plastic tub) to contain any potential spills or leaks.[3][5]

[6]

Container Integrity: Ensure the waste container is always kept closed, except when adding

waste.[1][5] Regularly inspect the container for any signs of degradation or leakage.[3]

5. Arranging for Disposal:

Waste Pickup Request: Once the container is full or is approaching the storage time limit set

by your institution (often 6-12 months), submit a chemical waste pickup request to your EHS

department.[1][10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b612759?utm_src=pdf-body
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b612759?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.benchchem.com/product/b612759?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Documentation: Maintain accurate records of the waste generated and its disposal, in

accordance with institutional and regulatory requirements.[3]

Disposal of Empty Containers:

A container that held a non-acutely hazardous chemical can often be disposed of as regular

trash after all contents have been removed.[4]

Deface or remove all chemical labels from the empty container before disposal.[4]

Important: If the SDS for Alisporivir intermediate-1 indicates it is an "acutely hazardous

waste" (P-listed), the empty container must be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.[4][5]

IV. Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of

Alisporivir intermediate-1.
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Disposal Workflow for Alisporivir Intermediate-1

Start: Waste Alisporivir
Intermediate-1 Generated

Consult Safety Data Sheet (SDS)
and Institutional EHS Policy

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select Compatible, Sealable
Primary Waste Container

Affix 'Hazardous Waste' Label
with Full Chemical Name & Details

Store in Designated SAA with
Secondary Containment

Submit Chemical Waste
Pickup Request to EHS

End: Waste Disposed of
by EHS Professionals

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Alisporivir intermediate-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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